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Introduction to Tridecane in Cosmetic Formulations

Tridecane is a saturated hydrocarbon (alkane) that has gained significant traction in the
cosmetic and personal care industry as a versatile emollient and solvent.[1][2][3] Often utilized
as a plant-derived and biodegradable alternative to silicones, such as cyclomethicone, it
provides a unique sensory profile characterized by a lightweight, non-greasy feel and smooth
glide upon application.[3][4][5] Its primary functions in cosmetic formulations include skin
conditioning, where it softens and smoothens the skin, and as a solvent for various cosmetic
ingredients.[1][6] Tridecane is frequently used in combination with other short-chain alkanes,
like undecane, to achieve specific sensory and performance characteristics.[3][7][8]

These application notes provide an overview of the functional properties of tridecane, detailed
experimental protocols for its evaluation in cosmetic formulations, and a summary of available
performance data.

Physicochemical and Functional Properties of
Tridecane

Tridecane's utility in cosmetic formulations stems from its distinct physical and chemical
properties. It is a colorless and odorless liquid with low viscosity, contributing to its desirable
sensory characteristics.[3][4]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b166401?utm_src=pdf-interest
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.researchgate.net/publication/386588219_RIFM_fragrance_ingredient_safety_assessment_tridecanal_CAS_Registry_Number_10486-19-8
https://www.semanticscholar.org/paper/Study-of-sensory-properties-of-emollients-used-in-Parente-G%C3%A1mbaro/c441dbda160420c5aea5885851c9dc2c2bfb9eaa
https://www.atamanchemicals.com/tridecane_u25602/
https://www.atamanchemicals.com/tridecane_u25602/
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://ethique.co.nz/blogs/behind-the-scenes/undecane-and-tridecane
https://www.researchgate.net/publication/386588219_RIFM_fragrance_ingredient_safety_assessment_tridecanal_CAS_Registry_Number_10486-19-8
https://pubmed.ncbi.nlm.nih.gov/36087617/
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.atamanchemicals.com/tridecane_u25602/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/22629-49-8.pdf
https://news.skinobs.com/en/sensory-evaluation-in-cosmetics-key-protocols-and-best-practices/
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.atamanchemicals.com/tridecane_u25602/
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Table 1: Physicochemical Properties of Tridecane

Property Value Reference

INCI Name Tridecane 9]

CAS Number 629-50-5 [3][10][11]

Molecular Formula C13H28 [11]

Molecular Weight 184.36 g/mol [3][11]

Appearance Clear, colorless liquid [31[4]

Odor Odorless to low odor [3114]

Specific Gravity 0.756 g/mL @ 25°C [2]

Boiling Point 234°C [2]
Soluble in silicones,

Solubility hydrocarbons, isoparrafins; Oil  [4][9]

miscible

Heat Stability

Good, can be heated

[4]

Quantitative Performance Data

While extensive clinical data on tridecane as a single ingredient is limited in publicly available

literature, performance data for mixtures containing tridecane highlight its efficacy as a silicone

alternative. A common commercially available blend consists of undecane and tridecane.

Table 2: Performance Data for Undecane/Tridecane Blend (Cetiol® Ultimate)

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.ewg.org/skindeep/ingredients/728620-TRIDECANE/
https://www.atamanchemicals.com/tridecane_u25602/
https://www.thegoodscentscompany.com/data/rw1292341.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://www.atamanchemicals.com/tridecane_u25602/
https://pubchem.ncbi.nlm.nih.gov/compound/Tridecane
https://www.atamanchemicals.com/tridecane_u25602/
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://www.atamanchemicals.com/tridecane_u25602/
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://www.semanticscholar.org/paper/Study-of-sensory-properties-of-emollients-used-in-Parente-G%C3%A1mbaro/c441dbda160420c5aea5885851c9dc2c2bfb9eaa
https://www.semanticscholar.org/paper/Study-of-sensory-properties-of-emollients-used-in-Parente-G%C3%A1mbaro/c441dbda160420c5aea5885851c9dc2c2bfb9eaa
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://www.ewg.org/skindeep/ingredients/728620-TRIDECANE/
https://www.newdirections.com.au/100ml-Tridecane-Undecane
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Value Method

Spreadability > 2,500 mm2/10 min Not specified

. Easy distribution, less oiliness,
Sensory Profile Sensory Panel
dryness, and smoothness

Pigment Wetting Good Formulation observation

Biodegradability Readily biodegradable Not specified

Data sourced from supplier information for Cetiol® Ultimate, a blend of undecane and
tridecane.[12]

Experimental Protocols

The following protocols are provided as a guide for researchers to evaluate the performance of
tridecane in various cosmetic formulations.

Protocol for Sensory Panel Evaluation of Emollients

This protocol outlines a method for the sensory evaluation of a lotion containing tridecane
compared to a control formulation (e.g., one with cyclomethicone).

Objective: To quantitatively assess and compare the sensory characteristics of a cosmetic
lotion formulated with tridecane against a benchmark.

Materials:

Test Formulation (Lotion with Tridecane)

Control Formulation (e.g., Lotion with Cyclomethicone)

Trained sensory panelists (n=10-15)

Controlled environment room (constant temperature and humidity)

Standardized application instructions
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e Sensory evaluation questionnaire (digital or paper) with defined attributes and scales (e.g.,
15-cm line scales)

Procedure:

» Panelist Training: Train panelists on the specific sensory attributes to be evaluated (e.g.,
spreadability, absorbency, slipperiness, gloss, residue, oiliness, softness).[2][13]

o Sample Preparation: Code samples with random three-digit numbers to blind the panelists.

o Application: Instruct panelists to apply a standardized amount of the product (e.g., 0.1 mL) to
a designated area of their forearm.

o Evaluation: Panelists will evaluate the sensory attributes at specified time points (e.g., during
application, 1 minute after, and 5 minutes after).

o Data Collection: Panelists will rate the intensity of each attribute on the provided scale.

o Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA, PCA) to
determine significant differences between the formulations.[2][13]
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Protocol for Skin Hydration Measurement using
Corneometry
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This protocol details the in-vivo measurement of skin hydration effects of a cream containing
tridecane.

Objective: To assess the short-term and long-term skin hydration efficacy of a cosmetic cream
formulated with tridecane.

Materials:

Test Formulation (Cream with Tridecane)

Control Formulation (Placebo cream without tridecane)

Human volunteers with normal to dry skin (n=20-30)

Corneometer® CM 825 or equivalent device[14][15]

Controlled environment room (20-22°C, 40-60% relative humidity)

Skin marker

Procedure:

Acclimatization: Volunteers acclimatize in the controlled environment for at least 30 minutes.

Baseline Measurement: Take baseline corneometer readings on designated test areas on
the forearms.[16]

Product Application: Apply a standardized amount (e.g., 2 mg/cm?) of the test and control
formulations to the respective test areas. Leave one area untreated as a negative control.
[16]

Post-Application Measurements: Take corneometer readings at specified time points (e.g., 1,
2, 4, 8, and 24 hours after application).[16]

Data Analysis: Calculate the mean corneometer values for each formulation at each time
point. Perform statistical analysis (e.g., t-test or ANOVA) to compare the hydration levels of
the test formulation to the control and baseline.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.benchchem.com/product/b166401?utm_src=pdf-body
https://www.courage-khazaka.com/en/scientific-products/corneometer-cm-825
https://www.enviroderm.co.uk/products/corneometer-cm-825
https://cdnmedia.eurofins.com/apac/media/609913/moisturising.pdf
https://cdnmedia.eurofins.com/apac/media/609913/moisturising.pdf
https://cdnmedia.eurofins.com/apac/media/609913/moisturising.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological & licati
BENGHE O ettty i

Setup

@Comeometer@
- J

Applifation
Y

@ized Product ApplicatE’

4 )

Measuremert & Analysis

@plicaﬂon Readings (T1h, T2h, T4h, T8h, T24h)

Statistical Analysis
Efficacy Conclusion
- J

Click to download full resolution via product page

Logical Relationship of Tridecane to Skin Barrier
Function

Tridecane, as an alkane emollient, does not directly interact with specific biological signaling
pathways in the skin. Instead, its primary mechanism of action is biophysical. It forms a semi-
occlusive layer on the stratum corneum, which reduces transepidermal water loss (TEWL) and
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helps to maintain the skin's natural moisture balance. This, in turn, supports the overall health
and function of the skin barrier.
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Safety and Regulatory Information

Tridecane is generally considered safe for use in cosmetic and personal care products. The
Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of alkanes, including
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tridecane, and concluded that they are safe in the present practices of use and concentration
in cosmetics. As with any cosmetic ingredient, it is essential to adhere to regional regulatory
guidelines and conduct appropriate safety assessments for final formulations. Repeated or
prolonged skin contact may cause irritation in some individuals.[11]

Conclusion

Tridecane is a high-performance emollient and solvent that offers a favorable sensory profile
and functional benefits in a wide range of cosmetic and personal care applications. Its
characteristics as a lightweight, non-greasy, and fast-spreading ingredient make it an excellent
alternative to silicones. The provided protocols offer a framework for the systematic evaluation
of tridecane-containing formulations to substantiate performance claims and ensure product
efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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